Cas no 8049-17-0 (Ferrosilicon)

Ferrosilicon is an iron-silicon alloy primarily composed of iron and silicon, typically containing 15–90% silicon by weight. It is produced through carbothermic reduction of silica in the presence of iron sources, such as scrap steel or iron ore. This alloy serves as a versatile deoxidizer and alloying agent in steelmaking and cast iron production, improving mechanical properties and corrosion resistance. Its high silicon content also makes it valuable in manufacturing silicon steel for electrical applications. Additionally, ferrosilicon is used as a dense medium in gravity separation processes. The product is available in various grades and forms, including lumps, granules, and powder, tailored to industrial requirements.

Ferrosilicon structure

Product name:Ferrosilicon

CAS No:8049-17-0

MF:SiFe-^.Li+

MW:90.8715

CID:48094

Ferrosilicon Chemical and Physical Properties

Names and Identifiers

- Ferrosilicon
- IRON SILICIDE
- FERRO SILICA
- Alcoa Ferrosilicon
- Abel Ferro Silicon 75
- Ferric silicon
- Ferrosilicon 75
- Ferrosilicon,with not less than 30% but less than 90% silicon
- NLT72%Si
- Inchi： 1S/Fe.2Si
- InChI Key： ZPQMXMQQXQNNQQ-UHFFFAOYSA-N
- SMILES： [Fe+2].[SiH2-2]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 2
Rotatable Bond Count: 0

Experimental Properties

Color/Form: 银色-灰色粗糙的粉末
Density: 4,75 g/cm3
Melting Point: 1,36°C
Boiling Point: Not available
Flash Point: Not available
Water Partition Coefficient: Insoluble in water.
Stability/Shelf Life: Stability
Vapor Pressure: Not available
Solubility: Insoluble in water.

Ferrosilicon Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
RTECS：LK1400000
PackingGroup：III
TSCA：Yes
HazardClass：4.3
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ferrosilicon Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	NIST59A		8049-17-0		50G	￥9010.76	2023-01-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	NIST59A	Ferrosilicon	8049-17-0		50g	¥7308.24	2023-04-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	NIST58A-75g	Ferrosilicon	8049-17-0	73%	75g	¥8131.24	2025-01-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	NIST59A-50g	Ferrosilicon	8049-17-0		50g	¥7543.71	2025-01-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	NIST195	Ferrosilicon	8049-17-0	75%	75g	¥7299.29	2023-04-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	NIST58A	Ferrosilicon	8049-17-0	73%	75g	¥7877.43	2023-04-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	-75g	Ferrosilicon	8049-17-0	75%	75g	¥7372.29	2023-10-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	NIST195		8049-17-0		75G	￥9008.15	2023-01-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	NIST58A		8049-17-0		75G	￥9714.99	2023-01-14
Aaron	AR01EJ6F-500g	Ferrosilicon	8049-17-0		500g	$257.00	2023-12-14